Cas no 2172567-63-2 ({2-ethylbicyclo4.1.0heptan-2-yl}methanamine)

• Product Name: {2-ethylbicyclo4.1.0heptan-2-yl}methanamine
• CAS No: 2172567-63-2
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5825502
• PubChem ID: 90294497
• Update Time: 2025-10-25

{2-ethylbicyclo4.1.0heptan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-ethylbicyclo4.1.0heptan-2-yl}methanamine
• {2-ethylbicyclo[4.1.0]heptan-2-yl}methanamine
• SCHEMBL15892294
• 2172567-63-2
• EN300-1653160

• Inchi： 1S/C10H19N/c1-2-10(7-11)5-3-4-8-6-9(8)10/h8-9H,2-7,11H2,1H3
• InChI Key： LDUZHGLCJYRWKZ-UHFFFAOYSA-N
• SMILES： NCC1(CC)CCCC2CC21

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on {2-ethylbicyclo4.1.0heptan-2-yl}methanamine

Introduction to {2-Ethylbicyclo[4.1.0]heptan-2-yl}methanamine (CAS No. 2172567-63-2)

{{2-Ethylbicyclo[4.1.0]heptan-2-yl}methanamine} (CAS No. 2172567-63-2) is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as EBM for brevity, belongs to the class of bicyclic amines and exhibits interesting properties due to its rigid bicyclo[4.1.0]heptane framework and the ethyl substituent at the 2-position.

The bicyclo[4.1.0]heptane system is a type of norbornane derivative, which is known for its high stability and rigidity. The presence of the ethyl group at the 2-position introduces additional steric effects, making this compound a valuable substrate for various chemical reactions and applications. Recent studies have highlighted its potential in drug design, particularly in the development of bioactive molecules with specific stereochemical requirements.

One of the key features of {2-Ethylbicyclo[4.1.0]heptan-2-yl}methanamine is its ability to act as a chiral auxiliary in asymmetric synthesis. This property has been extensively explored in recent research, where it has been used to facilitate the construction of complex molecular architectures with high enantioselectivity. The compound's rigid structure provides an ideal platform for controlling the stereochemistry of reactions, making it a valuable tool in medicinal chemistry.

In addition to its role in asymmetric synthesis, EBM has also been investigated for its potential as a building block in the synthesis of natural product analogs and bioactive compounds. Its unique structure allows for the creation of molecules with intricate stereochemistry, which are often challenging to synthesize using traditional methods.

Recent advancements in computational chemistry have further enhanced our understanding of {2-Ethylbicyclo[4.1.0]heptan-2-yl}methanamine's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological systems. These findings have paved the way for new applications in drug discovery and materials science.

The synthesis of EBM typically involves multi-step processes that require precise control over stereochemistry and reaction conditions. One common approach involves the alkylation of a suitable bicyclic amine precursor followed by functionalization to introduce the ethyl group at the desired position.

Despite its complexity, {2-Ethylbicyclo[4.1.0]heptan-2-yl}methanamine has demonstrated remarkable versatility in various chemical transformations. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis.

In conclusion, {2-Ethylbicyclo[4.1.0]heptan-2-yl}methanamine (CAS No. 2172567-63-2) is a fascinating compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a key player in the development of novel bioactive molecules and materials.